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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414

Technical Support Center: Calcium Lactate
Gluconate Solubility

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges related to the solubility of calcium lactate gluconate (CLG) in
aqueous solutions.

Troubleshooting Guide

Low solubility of calcium lactate gluconate can often be attributed to several factors. This
guide provides solutions to common issues encountered during experimentation.
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Issue Encountered

Potential Cause

Recommended Solution

Incomplete dissolution at room

temperature.

The concentration of calcium
lactate gluconate may have
exceeded its saturation
solubility at the current

temperature.

Increase the temperature of
the solution. Calcium lactate
gluconate, like many salts,
exhibits increased solubility at
higher temperatures. For
instance, the solubility of
calcium lactate increases
significantly as the temperature
rises.[1] Gently warming the
solution while stirring can

facilitate complete dissolution.

Precipitation occurs when the

solution is cooled.

The solution was saturated or
supersaturated at a higher
temperature and became
supersaturated upon cooling,

leading to crystallization.

Re-heat the solution to
redissolve the precipitate and
consider either maintaining a
higher temperature or diluting
the solution to a concentration
that remains stable at the

desired storage temperature.

Cloudiness or precipitation in

neutral or alkaline solutions.

Reduced solubility at higher
pH. The solubility of calcium
salts like calcium gluconate
and calcium lactate is
generally higher in acidic

conditions.[2]

Adjust the pH of the solution to
a mildly acidic range (e.g., pH
4-6) using a suitable acidulant
like citric acid or lactic acid.
This can significantly enhance

the solubility.

Salt precipitation in the

presence of other electrolytes.

Common ion effect or
interaction with other ions in

the solution leading to the

formation of less soluble salts.

If possible, minimize the
concentration of other
electrolytes. Alternatively, the
addition of a chelating agent or
a co-solvent that forms soluble
complexes with calcium can

mitigate this issue.
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Increase the stirring speed or

o o use a magnetic stirrer to
Insufficient agitation or large o ]
Slower than expected ] ) ) enhance agitation. If particle
] ) particle size of the calcium o ] )
dissolution rate. size is a factor, consider using
lactate gluconate powder. ] ]
a finer powder form of calcium

lactate gluconate.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of calcium lactate gluconate in water?

Al: Calcium lactate gluconate is known for its high solubility in water. Published data
indicates a solubility of approximately 400 g/L at 25°C.[3] However, this value can be influenced
by the specific grade and manufacturing process of the material.

Q2: How does temperature affect the solubility of calcium lactate gluconate?

A2: The solubility of calcium lactate gluconate in water is directly proportional to the
temperature. Increasing the temperature of the aqueous solution will increase the amount of
calcium lactate gluconate that can be dissolved. While specific data for the mixed salt is not
readily available, the trend for its components, calcium lactate and calcium gluconate, shows a
significant increase in solubility with rising temperature.[1]

lllustrative Data: Effect of Temperature on Solubility (Note: The following data is illustrative and
based on general trends for similar calcium salts, as specific experimental data for calcium
lactate gluconate was not available in the reviewed literature.)

Temperature (°C) lllustrative Solubility ( g/100 mL)
20 ~35
40 ~50
60 ~70
80 ~95
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Q3: What is the impact of pH on the solubility of calcium lactate gluconate?

A3: The solubility of calcium lactate gluconate is pH-dependent. It is generally more soluble
in acidic to neutral conditions.[2] In alkaline solutions, the solubility may decrease, potentially
leading to precipitation. For optimal solubility, maintaining a pH below 7 is recommended.

lllustrative Data: Effect of pH on Solubility at 25°C (Note: The following data is illustrative and
based on general trends for similar calcium salts, as specific experimental data for calcium
lactate gluconate was not available in the reviewed literature.)

pH lllustrative Solubility ( g/100 mL)
4.0 ~45
5.0 ~42
6.0 ~40
7.0 ~38
8.0 ~30

Q4: Can co-solvents be used to improve the solubility of calcium lactate gluconate?

A4: Yes, certain co-solvents and additives can enhance the solubility of calcium lactate
gluconate. Notably, the presence of sodium gluconate can increase the solubility of calcium
lactate, a component of calcium lactate gluconate, by forming soluble complexes.[4][5] This
principle of complexation can be a valuable strategy for increasing the overall solubility of the
mixed salt. Studies on calcium L-lactate have shown a 45% increase in solubility in the
presence of 0.50 M sodium D-gluconate.[1][4][6]

Experimental Protocols
Protocol 1: Determination of Calcium Lactate Gluconate
Solubility by Complexometric Titration

This protocol outlines a method to determine the concentration of a saturated solution of
calcium lactate gluconate, and thus its solubility.
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Materials:

e Calcium Lactate Gluconate

o Deionized Water

e 0.05 M Disodium Ethylenediaminetetraacetate (EDTA) solution (standardized)

» 8 M Potassium Hydroxide (KOH) solution

¢ NN indicator (Calconcarboxylic acid)

o Magnetic stirrer and stir bar

o Buret, pipettes, and volumetric flasks

e Thermostatic water bath

e 0.45 pm syringe filter

Procedure:

o Preparation of Saturated Solution:

[e]

Add an excess amount of calcium lactate gluconate to a known volume of deionized
water in a beaker.

[e]

Place the beaker in a thermostatic water bath set to the desired temperature (e.g., 25°C).

o

Stir the solution vigorously using a magnetic stirrer for a sufficient time (e.g., 24 hours) to
ensure equilibrium is reached.

o

After equilibration, allow the undissolved solid to settle.

e Sample Preparation:

o Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pipette,
ensuring no solid particles are transferred.
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o Filter the aliquot through a 0.45 pm syringe filter into a volumetric flask.

o Dilute the filtered sample to a suitable concentration for titration with deionized water.

o Titration:

o

Transfer a precise volume of the diluted sample to an Erlenmeyer flask.

o Add 100 mL of deionized water.

o Add 2 mL of 8 M KOH solution and a small amount of NN indicator. The solution should
turn red-purple.

o Titrate immediately with the standardized 0.05 M EDTA solution until the color changes
from red-purple to blue.

o Record the volume of EDTA used.

e Calculation:

o Calculate the concentration of calcium in the sample using the stoichiometry of the EDTA-
calcium reaction (1:1 molar ratio).

o From the calcium concentration, determine the concentration of calcium lactate
gluconate in the saturated solution, and express the solubility in g/100 mL or other
desired units.
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Fig 1. Experimental workflow for solubility determination via titration.
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Visualizing Solubility Enhancement

The solubility of calcium lactate gluconate can be enhanced through the addition of a
complexing agent, such as sodium gluconate. This is due to the formation of soluble complexes

with the calcium ions, which shifts the dissolution equilibrium towards further dissolution of the
solid.
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Fig 2. Principle of solubility enhancement by complexation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lactate-gluconate-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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